Cas no 7779-78-4 (4-Methyl-1-phenyl-2-pentanol)

4-Methyl-1-phenyl-2-pentanol Properties

Names and Identifiers

• Benzeneethanol, a-(2-methylpropyl)-
• 4-Methyl-1-phenyl-2-pentanol
• 2-Pentanol, 4-methyl-1-phenyl
• 4-methyl-1-phenylpentan-2-ol
• iso-Butyl benzyl carbinol
• alpha-(2-methylpropyl)benzeneethanol
• alpha-isobutylphenethyl alcohol
• alpha-(2-methylpropyl)-benzeneethano
• Isobutyl benzyl carbinol
• Benzylisoamyl alcohol
• Isobutylbenzylcarbinol
• 2-Methylpropyl benzyl carbinol
• FEMA No. 2208
• Benzeneethanol, .alpha.-(2-methylpropyl)-
• Phenethyl alcohol, alpha-isobutyl-
• 4-methyl-1-phenyl-pentan-2-ol
• BENZENEETHANOL, ALPHA-(2-METHYLPROPYL)-
• Benzylisobutylca
• +Expand

• MDL： MFCD00209515
• InChIKey： IUADYGVMSDKSMB-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10,12-13H,8-9H2,1-2H3
• SMILES： O([H])C([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3243559

Computed Properties

• Exact Mass: 178.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.135765
• Heavy Atom Count: 13
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.63610
• PSA: 20.23
• Refractive Index: 1.5030 to 1.5070
• Boiling Point: 123°C/11mmHg(lit.)
• Flash Point: 110 °C
• FEMA: 2208 | ALPHA-ISOBUTYLPHENETHYL ALCOHOL
• Color/Form: Colorless slightly oily liquid with straw like aroma
• Density: 0.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether